Cas no 799775-92-1 (18,22,24,25-Tetrahydroxycucurbit-5-en-3-one; (22R,24R)-form, 22,24-Di-Ac)

• Product Name: 18,22,24,25-Tetrahydroxycucurbit-5-en-3-one; (22R,24R)-form, 22,24-Di-Ac
• CAS No: 799775-92-1
• MF: C₃₄H₅₄O₇
• MW: 574.788371562958
• CID: 6732889
• Update Time: 2024-03-03

18,22,24,25-Tetrahydroxycucurbit-5-en-3-one; (22R,24R)-form, 22,24-Di-Ac Chemical and Physical Properties

Names and Identifiers

• Leucopaxillone A
• (+)-Leucopaxillone A
• 18,22,24,25-Tetrahydroxycucurbit-5-en-3-one; (22R,24R)-form, 22,24-Di-Ac

• Inchi： 1S/C34H54O7/c1-20(26(40-21(2)36)18-29(31(6,7)39)41-22(3)37)23-14-15-33(9)27-12-10-24-25(11-13-28(38)30(24,4)5)32(27,8)16-17-34(23,33)19-35/h10,20,23,25-27,29,35,39H,11-19H2,1-9H3
• InChI Key： VNEQIRWUIXRANF-UHFFFAOYSA-N
• SMILES： CC(C1C2(C(C3C(CC2)(C)C2CCC(C(C2=CC3)(C)C)=O)(C)CC1)CO)C(OC(=O)C)CC(C(O)(C)C)OC(=O)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• XLogP3: 6.657

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins